2-(2-Thienylmethylene)cyclohexanone

• IUPAC Name: 2-(thiophen-2-ylmethylidene)cyclohexan-1-one
• InChI: InChI=1S/C11H12OS/c12-11-6-2-1-4-9(11)8-10-5-3-7-13-10/h3,5,7-8H,1-2,4,6H2
• InChI Key: AQZVRJWUZNZOFM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(=CC2=CC=CS2)C1
• Molecular Formula: C11H12OS
• DSSTOX Substance ID: DTXSID101293649
• Molecular Weight: 192.28 g/mol
• CAS No.: 879-94-7

Description

2-(2-Thienylmethylene)cyclohexanone (CAS: 879-94-7) is a cyclohexanone derivative featuring a thiophene-based substituent. Its molecular formula is C₁₁H₁₂OS, with a molecular weight of 200.28 g/mol . The compound contains a conjugated α,β-unsaturated ketone system, where the thienylmethylene group is attached at the 2-position of the cyclohexanone ring. This structure confers unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Thienyl Substituents

a. 2,6-Bis(2-thienylmethylene)cyclohexanone (CAS: 893-01-6)

• Molecular Formula : C₁₆H₁₄OS₂
• Molecular Weight : 286.4 g/mol
• Key Differences: Contains two thienylmethylene groups at the 2- and 6-positions, creating a more rigid and planar structure compared to the mono-substituted derivative. Higher XLogP3 (4.5 vs. ~3.5* inferred for the mono-substituted compound), indicating greater lipophilicity . Defined stereocenters (two stereogenic centers) due to the E-configuration of the double bonds, which may influence crystallinity and biological activity .

b. 2-(2-Chlorophenyl)-2-methylamino-6-thiophen-2-ylmethylene-cyclohexanone (CAS: 380343-37-3)

• Molecular Formula: C₁₈H₁₈ClNOS
• Molecular Weight : 331.86 g/mol
• The chloro substituent increases molecular weight and may improve metabolic stability in pharmaceutical applications .

Cyclohexanone Derivatives with Non-Thienyl Substituents

a. 2-Tert-butylcyclohexanone (CAS: 1728-46-7)

• Molecular Formula : C₁₀H₁₈O
• Molecular Weight : 154.25 g/mol
• Key Differences :
  • A bulky tert-butyl group replaces the thienylmethylene moiety, significantly altering steric effects and boiling point (62.5°C at 4 mmHg) .
  • Lower polarity compared to thienyl-substituted derivatives, as evidenced by its simpler hydrocarbon substituent.

b. 3-Methyl-2-cyclohexanone (CAS: 1193-18-6)

• Molecular Formula : C₇H₁₄O
• Molecular Weight : 114.19 g/mol
• Key Differences :
  • A methyl group at the 3-position results in a nutty, caramel-like odor, contrasting with the likely sulfurous aroma of thienyl-containing analogues .

Research Findings and Key Properties

Crystallographic and Packing Behavior

• Weak intermolecular interactions (e.g., van der Waals forces, π-π stacking) dominate crystal packing, which may affect solubility and melting points .

Physicochemical and Thermodynamic Properties

• Vapor-Liquid Equilibrium (VLE) Behavior: Cyclohexanone derivatives often form quasi-ideal solutions, enabling separation via distillation. However, isomers (e.g., 2- vs. 6-substituted compounds) challenge traditional models like UNIFAC. COSMO-RS provides better accuracy for such systems . For 2-(2-thienylmethylene)cyclohexanone, experimental VLE data under vacuum could refine process designs for impurity removal in industrial synthesis .

Data Tables

Table 1: Structural and Physical Properties of Selected Compounds

Compound	CAS	Molecular Formula	Molecular Weight (g/mol)	XLogP3	Key Features
2-(2-Thienylmethylene)cyclohexanone	879-94-7	C₁₁H₁₂OS	200.28	~3.5*	Mono-thienyl substituent
2,6-Bis(2-thienylmethylene)cyclohexanone	893-01-6	C₁₆H₁₄OS₂	286.40	4.5	Two thienyl groups, stereocenters
2-(2-Chlorophenyl)-... ()	380343-37-3	C₁₈H₁₈ClNOS	331.86	N/A	Chlorophenyl, methylamino
2-Tert-butylcyclohexanone	1728-46-7	C₁₀H₁₈O	154.25	3.2	High boiling point

*Estimated based on substituent contributions.